Cas no 1806794-75-1 (2-Amino-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine)

• Product Name: 2-Amino-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine
• CAS No: 1806794-75-1
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4811155
• Update Time: 2025-10-18

2-Amino-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C8H6ClF2N3/c9-2-4-1-5(3-12)6(7(10)11)14-8(4)13/h1,7H,2H2,(H2,13,14)
• InChI Key： MMXTUSGTKDPIPP-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(C(F)F)=NC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.3
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine

Introduction to 2-Amino-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine (CAS No. 1806794-75-1)

2-Amino-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine (CAS No. 1806794-75-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an amino group, a chloromethyl group, a cyano group, and a difluoromethyl group, makes this compound a versatile intermediate for the development of novel therapeutic agents.

The amino group at the 2-position of the pyridine ring provides a nucleophilic site for further functionalization, enabling the construction of more complex molecular architectures. The chloromethyl group at the 3-position introduces reactivity that can be exploited in cross-coupling reactions or as a precursor for thiol addition reactions, which are common strategies in drug discovery. The cyano group at the 5-position contributes to the electron-withdrawing nature of the molecule, influencing its electronic properties and potentially its interaction with biological targets. Finally, the difluoromethyl group at the 6-position is known to enhance metabolic stability and binding affinity in drug candidates, making it a valuable feature for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the potential applications of this compound more deeply. Studies have demonstrated that 2-Amino-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine can serve as a key intermediate in the synthesis of kinase inhibitors, which are critical targets in oncology research. The combination of electron-withdrawing groups like the cyano and difluoromethyl substituents can optimize interactions with ATP-binding pockets in kinases, leading to potent and selective inhibition.

In addition to its role in kinase inhibition, this compound has shown promise in other therapeutic areas. For instance, modifications of its structure have been investigated for their potential as antiviral agents. The electron-rich pyridine core and the presence of multiple functional groups allow for interactions with viral proteases and polymerases, which are essential for viral replication. Preliminary studies have suggested that derivatives of 2-Amino-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine exhibit inhibitory effects against certain viral enzymes, making them attractive candidates for further development.

The synthesis of 2-Amino-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The chloromethyl group, in particular, necessitates controlled conditions to prevent unwanted side reactions such as polymerization or elimination. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to streamline the synthetic route and improve scalability.

From a pharmacological perspective, the structural features of this compound make it an interesting scaffold for drug design. The presence of both polar (amino and cyano groups) and non-polar (aromatic ring and difluoromethyl group) regions allows for favorable interactions with biological targets through hydrogen bonding, hydrophobic effects, and electrostatic interactions. This balance between polar and non-polar characteristics is often crucial for achieving high affinity and selectivity in drug candidates.

Current research is also exploring the use of 2-Amino-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine in combination therapies. By leveraging its structural versatility, scientists are designing molecules that can simultaneously target multiple pathways or receptors involved in complex diseases such as cancer or neurodegenerative disorders. Such combinatorial approaches have shown promise in preclinical studies by enhancing therapeutic efficacy while reducing side effects.

The role of computational tools in analyzing the potential biological activity of 2-Amino-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine cannot be overstated. High-throughput virtual screening (HTVS) has enabled researchers to rapidly assess thousands of compounds against various biological targets using computational models. This has accelerated the discovery process by identifying promising candidates that warrant further experimental validation.

In conclusion,2-Amino-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine (CAS No. 1806794-75-1) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to remain a cornerstone in medicinal chemistry efforts aimed at developing next-generation therapeutics.